Cas no 1172989-15-9 (3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate)
![3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate structure](https://ossimg.kuujia.com/scimg/1173000/1172989-15-9x500.png)
1172989-15-9 structure
Product Name:3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate
CAS No:1172989-15-9
MF:C12H13N3O6
MW:295.2481
CID:4575030
Update Time:2021-12-20
3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate Chemical and Physical Properties
Names and Identifiers
-
- 3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate
- 3-[(4,6-dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid hydrate
-
- Inchi： 1S/C12H11N3O5.H2O/c1-18-8-6-9(19-2)15-12(14-8)20-7-4-3-5-13-10(7)11(16)17;/h3-6H,1-2H3,(H,16,17);1H2
- InChI Key： GKHNNTOQVPMCRW-UHFFFAOYSA-N
- SMILES： O(C1=NC(=CC(=N1)OC)OC)C1C=CC=NC=1C(=O)O.O([H])[H]
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 318
- Topological Polar Surface Area: 105
3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 047998-1g |
3-[(4,6-Dimethylpyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate |
1172989-15-9 | 95%+ | 1g |
￡56.00 | 2022-03-01 | |
| Fluorochem | 047998-5g |
3-[(4,6-Dimethylpyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate |
1172989-15-9 | 95%+ | 5g |
￡182.00 | 2022-03-01 | |
| Fluorochem | 047998-10g |
3-[(4,6-Dimethylpyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate |
1172989-15-9 | 95%+ | 10g |
￡308.00 | 2022-03-01 | |
| Fluorochem | 047998-25g |
3-[(4,6-Dimethylpyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate |
1172989-15-9 | 95%+ | 25g |
￡623.00 | 2022-03-01 | |
| Apollo Scientific | OR7847-1g |
3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate |
1172989-15-9 | 95+% | 1g |
£127.00 | 2025-02-20 | |
| Apollo Scientific | OR7847-5g |
3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate |
1172989-15-9 | 95+% | 5g |
£285.00 | 2025-02-20 | |
| Apollo Scientific | OR7847-10g |
3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate |
1172989-15-9 | 95+% | 10g |
£460.00 | 2025-02-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1523147-1g |
3-((4,6-Dimethoxypyrimidin-2-yl)oxy)picolinic acid hydrate |
1172989-15-9 | 98% | 1g |
￥1524.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1523147-5g |
3-((4,6-Dimethoxypyrimidin-2-yl)oxy)picolinic acid hydrate |
1172989-15-9 | 98% | 5g |
￥2732.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1523147-10g |
3-((4,6-Dimethoxypyrimidin-2-yl)oxy)picolinic acid hydrate |
1172989-15-9 | 98% | 10g |
￥4411.00 | 2024-08-09 |
3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]pyridine-2-carboxylic acid monohydrate Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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